2-ethyl-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Several synthetic approaches have been explored for the preparation of this compound. Notably, a chemodivergent synthesis has been reported, allowing the formation of both N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines . The reaction conditions for these two pathways differ, with the former occurring in toluene via C–C bond cleavage promoted by I2 and TBHP , while the latter involves a one-pot tandem cyclization/bromination in ethyl acetate .
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Aza-Wittig Reaction : The title compound, part of the imidazo[1,2-a]pyrimidine family, was synthesized via the aza-Wittig reaction, showcasing the versatility of this methodology in creating planar ring systems with potential for further functionalization (S. Deng et al., 2010).
- Copper-Catalyzed Synthesis : A Cu-catalyzed approach was utilized for the efficient synthesis of 3-formyl imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine, highlighting a novel activation mode of ethyl tertiary amines and offering a broad substrate scope for the production of valuable heterocyclic compounds (C. Rao et al., 2017).
Structural Analysis and Crystallography
- Crystal Structure : Investigations into the crystal structure of imidazo[1,2-a]pyrimidine derivatives reveal the spatial arrangements and potential for weak intermolecular interactions, which could inform the design of materials or biological molecules (Yanggen Hu et al., 2007).
Antimicrobial and Anti-inflammatory Applications
- Antibacterial Agents : Novel heterocyclic compounds containing a sulfonamido moiety and imidazo[1,2-a]pyrimidine ring were synthesized, some of which demonstrated significant antibacterial activity, suggesting potential applications in developing new antimicrobial therapies (M. E. Azab et al., 2013).
Chemical Synthesis and Reactivity
- Regioselective Arylation : Imidazo[1,2-a]pyrimidine was arylated at the 3-position with aryl bromides, providing an efficient one-step synthesis method for 3-arylimidazo[1,2-a]pyrimidines, which could be foundational in the development of novel compounds with varied biological activities (Wenjie Li et al., 2003).
Mechanism of Action
Target of Action
Compounds with an imidazo[1,2-a]pyridine core have been known to interact with a variety of biological targets, including enzymes like cholinesterase .
Biochemical Pathways
Without specific information on the target and mode of action of this compound, it’s difficult to determine the exact biochemical pathways it affects. Imidazo[1,2-a]pyridines are often involved in a wide range of biological processes due to their interaction with various targets .
Properties
IUPAC Name |
2-ethyl-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O/c1-3-13(4-2)17(23)20-15-8-5-7-14(11-15)16-12-22-10-6-9-19-18(22)21-16/h5-13H,3-4H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZHDARTMMHWFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=CC=CC(=C1)C2=CN3C=CC=NC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.